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Compound of Interest

Compound Name: Fructose-1,6-diphosphate

Cat. No.: B8644906 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fructose-1,6-bisphosphate (FBP) is a key metabolic intermediate in the glycolysis pathway,

playing a crucial role in cellular energy production.[1] The levels of FBP can be indicative of the

metabolic state of cells and are of significant interest in various research areas, including

cancer metabolism and metabolic disorders. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) offers a highly sensitive and specific method for the accurate

quantification of intracellular metabolites like FBP.[2][3] This application note provides a

detailed protocol for the quantification of intracellular FBP in mammalian cells using LC-

MS/MS.

Signaling Pathway: Glycolysis
Fructose-1,6-bisphosphate is a central molecule in the glycolytic pathway. The pathway begins

with the uptake of glucose, which is then phosphorylated and isomerized to fructose-6-

phosphate. In a key regulatory step, phosphofructokinase (PFK) phosphorylates fructose-6-

phosphate to form fructose-1,6-bisphosphate.[4][5][6] This molecule is then cleaved into two

three-carbon molecules, glyceraldehyde-3-phosphate and dihydroxyacetone phosphate, which

continue through the pathway to generate ATP.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b8644906?utm_src=pdf-custom-synthesis
https://www.shodexhplc.com/wp-content/uploads/2022/01/TA12-LCMS-Phosphorylated-Saccharides.pdf
https://pubmed.ncbi.nlm.nih.gov/17120825/
https://pubmed.ncbi.nlm.nih.gov/17120825/
https://pubmed.ncbi.nlm.nih.gov/17120825/
https://www.semanticscholar.org/paper/Separation-and-quantitation-of-fructose-6-phosphate-Mancini-Fiori/04ecb1484ba96e8c89d66a661719241475e4cd15
https://www.semanticscholar.org/paper/Separation-and-quantitation-of-fructose-6-phosphate-Mancini-Fiori/04ecb1484ba96e8c89d66a661719241475e4cd15
https://www.semanticscholar.org/paper/Separation-and-quantitation-of-fructose-6-phosphate-Mancini-Fiori/04ecb1484ba96e8c89d66a661719241475e4cd15
https://microbiologyinfo.com/glycolysis-10-steps-explained-steps-by-steps-with-diagram/
https://www.khanacademy.org/science/biology/cellular-respiration-and-fermentation/glycolysis/a/glycolysis
https://microbenotes.com/glycolysis/
https://teachmephysiology.com/biochemistry/atp-production/glycolysis/
https://www.benchchem.com/product/b8644906#quantification-of-intracellular-fructose-1-6-diphosphate-using-lc-ms-ms
https://www.benchchem.com/product/b8644906#quantification-of-intracellular-fructose-1-6-diphosphate-using-lc-ms-ms
https://www.benchchem.com/product/b8644906#quantification-of-intracellular-fructose-1-6-diphosphate-using-lc-ms-ms
https://www.benchchem.com/product/b8644906#quantification-of-intracellular-fructose-1-6-diphosphate-using-lc-ms-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8644906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8644906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8644906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

